Cas no 666234-13-5 (3-(methoxymethoxy)pyridine-4-carbaldehyde)

3-(Methoxymethoxy)pyridine-4-carbaldehyde is a versatile intermediate in organic synthesis, particularly valued for its reactive aldehyde functional group and protected hydroxyl moiety. The methoxymethoxy (MOM) group enhances stability while allowing selective deprotection under mild acidic conditions, making it suitable for multi-step synthetic routes. This compound is commonly employed in the preparation of pharmaceuticals, agrochemicals, and fine chemicals, where its pyridine core contributes to heterocyclic diversity. Its high purity and well-defined reactivity profile ensure consistent performance in nucleophilic additions, condensations, and transition-metal-catalyzed transformations. The structural features of this aldehyde facilitate efficient derivatization, supporting applications in medicinal chemistry and material science.
3-(methoxymethoxy)pyridine-4-carbaldehyde structure
666234-13-5 structure
Product Name:3-(methoxymethoxy)pyridine-4-carbaldehyde
CAS No:666234-13-5
MF:C8H9NO3
MW:167.161962270737
MDL:MFCD18820824
CID:1021361
PubChem ID:45091058
Update Time:2025-06-07

3-(methoxymethoxy)pyridine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridinecarboxaldehyde,3-(methoxymethoxy)-(9CI)
    • 3-(methoxymethoxy)pyridine-4-carbaldehyde
    • VDGILGBFPIUZAI-UHFFFAOYSA-N
    • 3-(methoxymethoxy)isonicotinaldehyde
    • 4-pyridinecarbaldehyde,3-(methoxymethoxy)-
    • 3-methoxymethoxypyridine-4-carbaldehyde
    • 666234-13-5
    • EN300-253151
    • SCHEMBL3416435
    • 3-methoxymethoxy-pyridine-4-carbaldehyde
    • MDL: MFCD18820824
    • Inchi: 1S/C8H9NO3/c1-11-6-12-8-4-9-3-2-7(8)5-10/h2-5H,6H2,1H3
    • InChI Key: VDGILGBFPIUZAI-UHFFFAOYSA-N
    • SMILES: O(COC)C1C=NC=CC=1C=O

Computed Properties

  • Exact Mass: 167.058243149g/mol
  • Monoisotopic Mass: 167.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 48.4Ų

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